(3,3-dimethylcyclopentyl)methanol
Overview
Description
“(3,3-dimethylcyclopentyl)methanol” is a type of organic compound . It belongs to the class of cycloalkanes, which are cyclic hydrocarbons. This means that the carbons of the molecule are arranged in the form of a ring . Cycloalkanes are also saturated, meaning that all of the carbons atoms that make up the ring are single bonded to other atoms (no double or triple bonds) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of (3,3-dimethylcyclopentyl)methanol can be achieved through a Grignard reaction followed by an acid workup.", "Starting Materials": [ "3,3-dimethylcyclopentanone", "magnesium", "ethyl ether", "methanol", "sulfuric acid" ], "Reaction": [ "Prepare a Grignard reagent by adding magnesium turnings to a solution of 3,3-dimethylcyclopentanone in dry ethyl ether under an inert atmosphere.", "Allow the reaction mixture to stir at room temperature for several hours until the magnesium has completely reacted.", "Add methanol to the reaction mixture to quench the Grignard reagent.", "Add sulfuric acid to the reaction mixture to protonate the alcohol and form the desired product.", "Extract the product with a suitable organic solvent and purify by distillation or recrystallization." ] } | |
CAS RN |
125440-05-3 |
Product Name |
(3,3-dimethylcyclopentyl)methanol |
Molecular Formula |
C8H16O |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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